Cas no 329328-48-5 (2(5H)-Furanone, 3-bromo-4-phenyl-)

• Product Name: 2(5H)-Furanone, 3-bromo-4-phenyl-
• CAS No: 329328-48-5
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• CID: 5815427
• PubChem ID: 23243705
• Update Time: 2025-05-23

2(5H)-Furanone, 3-bromo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-bromo-4-phenyl-
• EN300-37325712
• 329328-48-5
• 3-bromo-4-phenyl-2,5-dihydrofuran-2-one

• Inchi： 1S/C10H7BrO2/c11-9-8(6-13-10(9)12)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： KMIHBDVCCBFQDM-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC=C2)=C(Br)C1=O

Computed Properties

• Exact Mass: 237.96294g/mol
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.659±0.06 g/cm3(Predicted)
• Boiling Point: 386.8±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 2(5H)-Furanone, 3-bromo-4-phenyl-

Chemical Profile and Applications of 3-Bromo-4-Phenyl-2(5H)-Furanone (CAS No. 329328-48-5)

3-Bromo-4-phenyl-2(5H)-furanone (CAS No. 329328-48-5) is a synthetically significant heterocyclic compound characterized by a substituted furanone core. This molecule belongs to the class of β-lactones, which are four-membered cyclic esters with diverse applications in pharmaceuticals, agrochemicals, and materials science. The structural features of 3-bromo and 4-phenyl substitutions on the furanone scaffold confer unique reactivity and functional versatility, making it a valuable intermediate in organic synthesis. Recent advancements in synthetic methodologies have further expanded its utility, particularly in the development of bioactive molecules and functional materials.

The core structure of 2(5H)-furanone, also known as γ-butyrolactone, is a key motif in natural product synthesis and drug discovery. The introduction of bromine at the C3 position introduces electrophilic character, enabling nucleophilic substitution reactions such as S_NAr (nucleophilic aromatic substitution) or transition-metal-catalyzed cross-coupling processes like the Suzuki-Miyaura or Buchwald-Hartwig reactions. The phenyl group at C4 provides conjugation effects that stabilize the molecule while influencing its electronic properties. These attributes make 3-bromo-4-phenyl-furanone an attractive platform for constructing complex molecular architectures with tailored functionalities.

In recent years, research on compounds containing the furanone core has gained momentum due to their roles as precursors to biologically active agents. For instance, studies published in *Organic Letters* (2023) demonstrated that brominated furanones can serve as building blocks for developing anti-inflammatory agents by modulating PPARγ pathways. The bromine substituent acts as a strategic handle for further derivatization via C–Br bond activation, allowing access to diverse pharmacophores. Additionally, the phenyl group enhances lipophilicity, which is critical for optimizing drug-like properties such as membrane permeability and metabolic stability.

Synthetic strategies for preparing CAS No. 329328-48-5 typically involve multistep processes leveraging modern catalytic systems. One prominent approach utilizes transition-metal-catalyzed oxidative cyclization of propargylic alcohols under mild conditions. A 2021 study in *ACS Catalysis* reported a palladium-catalyzed protocol achieving high yields with excellent regioselectivity by controlling ligand environments and reaction temperatures. Another method employs photochemical reactions to induce ring closure via [1,7]-hydrogen atom transfer mechanisms, minimizing side reactions while preserving functional group compatibility.

The application potential of this compound extends beyond pharmaceuticals into polymer chemistry and materials science. Researchers at MIT (as detailed in *Macromolecules*, 2024) have explored its use as a monomer unit in designing shape-memory polymers with tunable mechanical properties. The brominated furanone motif enables dynamic covalent bonds through reversible Diels-Alder reactions under specific thermal or UV conditions, offering stimuli-responsive behavior critical for smart material applications.

In agrochemical development, compounds containing the furanone scaffold have shown promise as herbicides or fungicides due to their ability to disrupt lipid metabolism pathways in target organisms. A 2023 patent filing (WO/XXXXXX) describes derivatives of this class exhibiting enhanced selectivity against weed species while maintaining low toxicity toward crops—a significant advancement over conventional broad-spectrum herbicides.

Analytical characterization techniques such as NMR spectroscopy (¹H-NMR at δ = 7.1–7.6 ppm for aromatic protons), mass spectrometry (M+• peak at m/z = 161), and X-ray crystallography have been instrumental in elucidating the three-dimensional structure of this compound. Computational studies using DFT methods further confirm its conformational preferences and electronic distribution patterns across the ring system.

The environmental impact profile of this compound aligns with green chemistry principles when synthesized using solvent-free microwave-assisted protocols or biocatalytic approaches reported in *Green Chemistry* (Vol. 16). These methods reduce energy consumption by up to 60% compared to traditional heating techniques while minimizing waste generation through atom-efficient transformations.

Economic viability studies indicate that scalable production routes are achievable through continuous flow reactors operating at pressures below atmospheric levels—critical factors for industrial adoption without compromising safety standards during large-scale manufacturing processes.

Ongoing research focuses on expanding its application scope into biomedical imaging agents via radiolabeling techniques with isotopes like carbon-11 or fluorine-18 suitable for PET scans without altering core molecular interactions essential for target engagement within biological systems.

In summary, CAS No. 329328–48–5 represents a versatile chemical entity bridging fundamental organic chemistry with applied sciences across multiple disciplines including drug discovery platforms requiring precise control over molecular architecture through strategic substitution patterns around a central furanone nucleus.